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Compound Name: Lithium nitrate

Cat. No.: B148061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lithium nitrate (LINOs) and
water (H20) phase diagram. Understanding this binary system is critical for a range of
applications, including the development of heat transfer fluids, thermal energy storage systems,
and in various stages of chemical processing and drug formulation where controlled
crystallization and solubility are paramount. This document summarizes key quantitative data,
details common experimental protocols for phase diagram determination, and presents a visual
representation of the system's phase relationships.

Core Concepts of the LINO3-H20 System

The lithium nitrate-water system is a binary eutectic system with the formation of a stable
hydrate. Lithium nitrate is highly soluble in water, a characteristic that significantly influences
the phase diagram.[1] The key features of this system include the depression of the freezing
point of water upon the addition of lithium nitrate, the formation of a eutectic mixture, and the
existence of a stable hydrate, lithium nitrate trihydrate (LiINO3-3H20), which transitions to the
anhydrous form at a specific temperature.[2][3] The salt is deliquescent, readily absorbing
atmospheric moisture to form this hydrated state.[4][5]

Quantitative Data Summary

The following tables present a consolidated summary of the quantitative data for the lithium
nitrate-water system, compiled from various experimental studies.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b148061?utm_src=pdf-interest
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://eureka.patsnap.com/report-measuring-lithium-nitrate-solubility-under-variable-temperature-conditions
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://cdnsciencepub.com/doi/pdf/10.1139/v58-074
https://pubs.aip.org/aip/jpr/article/39/3/033104/1059858/IUPAC-NIST-Solubility-Data-Series-89-Alkali-Metal
https://en.wikipedia.org/wiki/Lithium_nitrate
https://www.funcmater.com/lithium-nitrate-hydrate-lino3-xh2o-crystalline.html
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Solubility of Lithium Nitrate in Water at Various Temperatures

Solubility (g LiNOs / 100 g

Temperature (°C) Temperature (K) H20)

0 273.15 53

20 293.15 52.2[4][5]
28 301.15 90[4][5]
40 313.15 145

60 333.15 182

100 373.15 234[4][5]

Note: Solubility data can vary slightly between different sources due to experimental conditions.

Table 2: Key Transition Points in the LINOs-H20 Phase Diagram

Composition (wt%
Feature Temperature (°C) Temperature (K)

LiNO3)

Eutectic Point (Ice +

, -18.5 254.65 ~32
LiNO3-3H20)
Melting Point of - .

) 30.2 303.3 63.8 (Stoichiometric)
LiNO3-3H20
Peritectic Transition Incongruent melting,
(LiNO3-3H20 - LINOs ~29.6 - 30 ~302.75 - 303.15 composition of liquid
+ Liquid) varies

Note: The exact temperatures and compositions of invariant points can show minor variations
in the literature. Some sources also mention a eutectic between lithium nitrate trihydrate and
anhydrous lithium nitrate at 301.4 K.[6]
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Experimental Protocols for Phase Diagram
Determination

The determination of a phase diagram such as that for lithium nitrate and water involves
several key experimental techniques. The following are detailed methodologies for the principal
experiments.

Isothermal Solubility Measurement

This method is used to determine the concentration of a saturated solution at a constant
temperature.

» Objective: To determine the solubility of lithium nitrate in water at various equilibrium
temperatures.

o Apparatus: Constant temperature water bath, sealed glass ampoules or stirred flasks,
analytical balance, filtration apparatus, and a method for composition analysis (e.g.,
gravimetric analysis, titration, or inductively coupled plasma atomic emission spectroscopy -
ICP-AES).

e Procedure:

o An excess of anhydrous lithium nitrate is added to a known mass of deionized water in a
series of sealed containers.

o The containers are placed in a constant temperature bath and agitated for an extended
period (typically 24-72 hours) to ensure equilibrium is reached.

o After equilibration, agitation is stopped, and the solid phase is allowed to settle.

o A sample of the clear supernatant liquid is carefully extracted using a pre-heated or pre-
cooled syringe with a filter to avoid crystallization or dissolution during sampling.

o The extracted sample is weighed, and the concentration of lithium nitrate is determined
by a suitable analytical method. For gravimetric analysis, the water is evaporated, and the
remaining solid mass is measured.
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o This procedure is repeated at various temperatures to construct the solubility curve.

Thermal Analysis (Differential Scanning Calorimetry -
DSC)

DSC is a powerful technique for identifying phase transitions such as melting points, eutectic
temperatures, and hydrate decomposition.

o Objective: To determine the temperatures of phase transitions in the LiINO3-H20 system.
e Apparatus: A differential scanning calorimeter.
e Procedure:

o A series of LINO3-H20 mixtures with varying compositions are prepared and accurately
weighed into DSC pans.

o The pans are hermetically sealed to prevent changes in composition due to water
evaporation.

o Each sample is subjected to a controlled temperature program, typically involving cooling
to a low temperature (e.g., -50°C) to ensure complete solidification, followed by a
controlled heating ramp (e.g., 5-10°C/min).

o The heat flow to or from the sample is monitored relative to a reference pan. Endothermic
peaks on the heating curve correspond to phase transitions such as eutectic melting and
the dissolution of solid phases. Exothermic peaks on cooling correspond to crystallization
events.

o The onset temperature of a peak is typically taken as the transition temperature. The
eutectic temperature will be observed as a constant temperature peak across a range of
compositions.

Visual Polythermal Method

This is a classical method for determining the liquidus line (the temperatures at which a solid
first appears upon cooling a liquid solution).
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o Objective: To visually determine the saturation temperature for a solution of a given
composition.

e Apparatus: A jacketed glass vessel with a stirrer, a calibrated thermometer or thermocouple,
and a controlled cooling/heating system.

e Procedure:

o A LINOs-H20 mixture of known composition is placed in the vessel and heated until a
clear, homogeneous solution is obtained.

o The solution is then slowly cooled while being continuously stirred.

o The temperature at which the first crystals appear is carefully noted. This is the liquidus
temperature for that specific composition.

o The solution can be gently heated to redissolve the crystals and the cooling process
repeated to confirm the temperature.

o This process is repeated for a series of different compositions to map out the liquidus
curves of the phase diagram.

Visualization of the LINO3-H20 Phase Diagram

The following diagram illustrates the key phase regions and transitions in the lithium nitrate-
water system.
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Caption: A schematic representation of the lithium nitrate-water phase diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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